Cas no 1378835-68-7 (5-(bromomethyl)-3-Isoxazolecarbonitrile)

• Product Name: 5-(bromomethyl)-3-Isoxazolecarbonitrile
• CAS No: 1378835-68-7
• MF: C₅H₃BrN₂O
• MW: 186.994119882584
• CID: 2114708
• Update Time: 2023-11-19

5-(bromomethyl)-3-Isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-3-Isoxazolecarbonitrile
• 3-Isoxazolecarbonitrile, 5-(bromomethyl)-
• CID 89827972

• Inchi： 1S/C5H3BrN2O/c6-2-5-1-4(3-7)8-9-5/h1H,2H2
• InChI Key： PXAZKPJMKOVRLU-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 309.2±27.0 °C(Predicted)
• pka: -7.78±0.50(Predicted)